Cas no 669713-73-9 (4-(3-Methoxyphenyl)phenylacetic acid)

• Product Name: 4-(3-Methoxyphenyl)phenylacetic acid
• CAS No: 669713-73-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD03426468
• CID: 859313
• Update Time: 2025-05-21

4-(3-Methoxyphenyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Methoxy-[1,1'-biphenyl]-4-yl)acetic acid
• (3'-METHOXY-BIPHENYL-4-YL)-ACETIC ACID
• 4-BIPHENYL-(3'-METHOXY)ACETIC ACID
• [4-(3-Methoxyphenyl)phenyl]acetic acid
• 3'-Methoxy-biphenyl-4-acetic acid
• 4-(3-Methoxyphenyl)phenylacetic acid

• MDL： MFCD03426468
• Inchi： 1S/C15H14O3/c1-18-14-4-2-3-13(10-14)12-7-5-11(6-8-12)9-15(16)17/h2-8,10H,9H2,1H3,(H,16,17)
• InChI Key： RWCAHCLLXAXLGN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 242.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53000
• LogP: 2.98930

4-(3-Methoxyphenyl)phenylacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-(3-Methoxyphenyl)phenylacetic acid

Professional Introduction to 4-(3-Methoxyphenyl)phenylacetic Acid (CAS No. 669713-73-9)

4-(3-Methoxyphenyl)phenylacetic acid, chemically designated as 4-(3-Methoxyphenyl)phenylacetic acid, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 669713-73-9, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound consists of two aromatic rings connected by a phenylacetic acid moiety, with a methoxy group substituent on one of the aromatic rings. This structural configuration imparts unique chemical and pharmacological properties that make it a subject of interest for researchers.

The< strong>4-(3-Methoxyphenyl)phenylacetic acid molecule exhibits a high degree of lipophilicity, which is a critical factor in determining its bioavailability and interaction with biological targets. The presence of the methoxy group enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings. Furthermore, the phenylacetic acid moiety is known to be involved in various biological processes, including neurotransmitter synthesis and inflammation regulation. These characteristics have positioned 4-(3-Methoxyphenyl)phenylacetic acid as a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on identifying novel pharmacophores that can modulate neurological and inflammatory pathways. The CAS number 669713-73-9 corresponding to 4-(3-Methoxyphenyl)phenylacetic acid has been extensively studied for its potential role in developing treatments for conditions such as depression, anxiety, and chronic pain. Preclinical studies have demonstrated that derivatives of this compound can interact with specific receptors and enzymes, leading to therapeutic effects. For instance, modifications to the methoxy group or the phenylacetic acid side chain have shown promise in enhancing binding affinity and reducing side effects.

The pharmacological activity of 4-(3-Methoxyphenyl)phenylacetic acid is attributed to its ability to influence key signaling pathways involved in neurobiology and immunology. Researchers have observed that this compound can modulate the release of neurotransmitters such as serotonin and dopamine, which are crucial for maintaining mental health and cognitive function. Additionally, studies have indicated that 4-(3-Methoxyphenyl)phenylacetic acid can interact with inflammatory mediators, potentially offering benefits in managing chronic inflammatory disorders. These findings have prompted further exploration into the compound's mechanism of action and its potential as a lead molecule for drug development.

The synthesis of 4-(3-Methoxyphenyl)phenylacetic acid is another area of active research. Chemists have developed various synthetic routes to produce this compound with high yield and purity. One common approach involves the Friedel-Crafts acylation followed by methylation of the aromatic ring. Advances in synthetic methodologies have enabled researchers to introduce additional functional groups onto the molecule, thereby expanding its pharmacological profile. These synthetic strategies are crucial for generating libraries of derivatives that can be screened for novel therapeutic activities.

In conclusion, 4-(3-Methoxyphenyl)phenylacetic acid, identified by its CAS number 669713-73-9, represents a significant compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new treatments for neurological and inflammatory conditions. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential. The ongoing investigation into 4-(3-Methoxyphenyl)phenylacetic acid underscores its importance as a cornerstone in modern medicinal chemistry.